Cas no 1805477-56-8 (2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine
• CAS No: 1805477-56-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880750
• Update Time: 2025-05-27

2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-5-3(7(9)10)2-12-4(1-11)6(5)13/h2,7,13H,1,11H2
• InChI Key： HBPINAXXMWUZND-UHFFFAOYSA-N
• SMILES： FC1=C(C(CN)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine

Research Brief on 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1805477-56-8)

In recent years, the compound 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1805477-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoromethyl and fluoro substituents, along with the hydroxypyridine core, contributes to its distinct physicochemical properties and biological activity. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine, highlighting its efficient production through a multi-step process involving fluorination and amination reactions. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the research team identified its role as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in targeting cancer and inflammatory diseases.

Further investigations into the biological activity of this compound revealed its potent inhibitory effects on specific enzymes involved in signal transduction pathways. For instance, a preclinical study demonstrated its ability to selectively inhibit the JAK-STAT pathway, which is implicated in autoimmune disorders and certain cancers. The compound's high binding affinity and selectivity were attributed to its unique structural configuration, particularly the difluoromethyl group, which enhances its interaction with the target enzymes. These findings were corroborated by molecular docking studies, which provided insights into the compound's binding mode and potential for optimization.

In the context of drug development, 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine has been explored as a scaffold for designing next-generation therapeutics. A 2024 patent application disclosed its incorporation into prodrug formulations aimed at improving bioavailability and reducing off-target effects. The patent also highlighted its compatibility with various drug delivery systems, including nanoparticles and liposomes, further expanding its potential applications. These advancements underscore the compound's versatility and its growing importance in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Recent toxicological studies have raised concerns about its metabolic stability and potential hepatotoxicity at higher doses. However, ongoing research efforts are focused on structural modifications to mitigate these issues while retaining its therapeutic efficacy. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-fluoro-3-hydroxypyridine (CAS: 1805477-56-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activity make it a valuable candidate for further investigation. As research progresses, this compound is poised to play a pivotal role in the development of novel therapeutics for a range of diseases. Future studies should prioritize addressing its limitations while exploring its full potential in clinical settings.